![molecular formula C11H14ClN3 B2564277 (1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride CAS No. 2230798-70-4](/img/structure/B2564277.png)
(1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride
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Description
“(1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2230798-70-4 . It has a molecular weight of 223.7 . The IUPAC name for this compound is (1-methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13N3.ClH/c1-14-8-7-10(13-14)11(12)9-5-3-2-4-6-9;/h2-8,11H,12H2,1H3;1H . This indicates that the compound has a pyrazole ring attached to a phenyl ring through a methanamine group. The pyrazole ring also has a methyl group attached to it .Physical And Chemical Properties Analysis
The compound is a solid . Its molecular weight is 223.7 . The InChI code is 1S/C11H13N3.ClH/c1-14-8-7-10(13-14)11(12)9-5-3-2-4-6-9;/h2-8,11H,12H2,1H3;1H .Scientific Research Applications
Medicinal Chemistry
The compound “(1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride” is a pyrazole derivative, which is a class of compounds that have garnered significant interest in medicinal chemistry. Pyrazoles are known for their wide range of applications in drug discovery due to their pharmacological properties . They are often used as scaffolds in the synthesis of bioactive chemicals, playing a crucial role in the development of new therapeutic agents.
Agrochemistry
In the field of agrochemistry, pyrazole derivatives are utilized for their potential as agrochemicals. They can be designed to act as herbicides, insecticides, and fungicides, contributing to crop protection and yield improvement. The versatility of the pyrazole ring allows for the synthesis of compounds with specific actions against various agricultural pests .
Coordination Chemistry
Pyrazole-based ligands, such as “(1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride”, are of interest in coordination chemistry. They can form complexes with different metals, which can be applied in catalysis, magnetic materials, and as sensors. The nitrogen atoms in the pyrazole ring provide coordination sites for metal ions, leading to a variety of metal-organic frameworks with diverse applications .
Organometallic Chemistry
In organometallic chemistry, pyrazole derivatives are used to synthesize organometallic complexes. These complexes have applications in catalysis, including hydrogenation reactions, carbon-carbon bond formation, and more. The pyrazole moiety can stabilize metal centers and influence the reactivity and selectivity of the metal in catalytic processes .
Antidiabetic Research
The pyrazole core is also explored in the synthesis of antidiabetic agents. Compounds containing the pyrazole ring have been investigated as selective and orally active dipeptidylpeptidase 4 inhibitors, which are a class of drugs used to treat type 2 diabetes .
Antifungal Applications
Pyrazole derivatives exhibit antifungal properties and are studied for their potential use in treating fungal infections. The structural features of pyrazoles can be optimized to enhance their interaction with fungal enzymes or cell components, leading to the development of new antifungal drugs .
Synthesis of Heterocyclic Chalcones
The pyrazole moiety is used in the synthesis of heterocyclic chalcones, which are compounds with significant biological activities. These activities include antibacterial, antifungal, and antiviral properties. The synthetic routes to construct pyrazole-based chalcones involve base-catalyzed Claisen–Schmidt condensation reactions, leading to compounds with potential therapeutic applications .
Anti-Tubercular Agents
Finally, pyrazole derivatives are being designed as anti-tubercular agents. By combining in silico design, QSAR-driven virtual screening, synthesis, and experimental evaluation, researchers aim to develop new compounds that can effectively combat tuberculosis. The pyrazole ring’s adaptability allows for the creation of molecules with targeted anti-tubercular activity .
properties
IUPAC Name |
(1-methylpyrazol-3-yl)-phenylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3.ClH/c1-14-8-7-10(13-14)11(12)9-5-3-2-4-6-9;/h2-8,11H,12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIMWLAJIUBPDFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(C2=CC=CC=C2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride | |
CAS RN |
2230798-70-4 |
Source
|
Record name | (1-methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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